Cas no 1213301-72-4 ((2S)-2-amino-2-(2,3-dimethylphenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,3-dimethylphenyl)ethan-1-ol
• CAS No: 1213301-72-4
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• MDL: MFCD09254129
• CID: 5594209
• PubChem ID: 55277704
• Update Time: 2025-08-05

(2S)-2-amino-2-(2,3-dimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2,3-DIMETHYLPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-2,3-dimethyl-, (βS)-
• (S)-2-Amino-2-(2,3-dimethylphenyl)ethanol
• AKOS006329693
• AKOS015928044
• 1213301-72-4
• EN300-2005527
• (2S)-2-amino-2-(2,3-dimethylphenyl)ethan-1-ol

• MDL： MFCD09254129
• Inchi： 1S/C10H15NO/c1-7-4-3-5-9(8(7)2)10(11)6-12/h3-5,10,12H,6,11H2,1-2H3/t10-/m1/s1
• InChI Key： LHXPPWOVNSJCAF-SNVBAGLBSA-N
• SMILES： C(O)[C@@H](N)C1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.054±0.06 g/cm3(Predicted)
• Boiling Point: 318.3±37.0 °C(Predicted)
• pka: 12.63±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2,3-dimethylphenyl)ethan-1-ol

Compound CAS No. 1213301-72-4: (2S)-2-Amino-2-(2,3-Dimethylphenyl)Ethan-1-Ol

The compound with CAS No. 1213301-72-4, commonly referred to as (2S)-2-amino-2-(2,3-dimethylphenyl)ethan-1-ol, is a chiral organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, making it a valuable molecule for both academic research and potential therapeutic applications. Recent studies have highlighted its role in various biological systems, particularly in enzyme inhibition and drug design.

The (S)-configuration of this compound plays a crucial role in its biological activity. The presence of the amino group (-NH₂) and the hydroxyl group (-OH) introduces significant hydrogen bonding capabilities, which are essential for its interactions with biomolecules such as proteins and nucleic acids. The dimethylphenyl group attached to the central carbon further enhances the molecule's lipophilicity, allowing it to traverse cellular membranes more effectively. This combination of polar and non-polar groups makes (2S)-amino-(2,3-dimethylphenyl)ethanol a versatile compound with wide-ranging applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of asymmetric catalysis to achieve high enantiomeric excess, ensuring the production of the desired S-enantiomer. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate the synthesis process under mild conditions. These developments have significantly improved the scalability and cost-effectiveness of producing (2S)-amino-(2,3-dimethylphenyl)ethanol, making it more accessible for large-scale applications.

In terms of pharmacological applications, (2S)-amino-(2,3-dimethylphenyl)ethanol has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to inhibit specific enzymes involved in metabolic pathways has been extensively studied. For instance, recent research has demonstrated its inhibitory effects on certain kinases, which are key players in disease progression such as cancer and inflammatory disorders. The compound's selectivity for these targets suggests its potential as a lead molecule for drug development.

The structural versatility of this compound also extends to its use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. Recent studies have highlighted its role in catalyzing organic reactions under transition metal catalysis, further underscoring its utility across multiple disciplines.

In conclusion, (2S)-amino-(2,3-dimethylphenyl)ethanol (CAS No. 1213301-72-4) is a multifaceted compound with significant potential in various scientific domains. Its unique stereochemistry, functional groups, and versatile applications make it a subject of continued research interest. As advancements in synthetic methods and biological understanding continue to unfold, this compound is poised to play an even greater role in both academic and industrial settings.